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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613

In the realm of high-performance thermosetting polymers, both diallyl terephthalate (DAT)-
based composites and epoxy resins hold significant prominence, particularly in applications
demanding excellent thermal stability, mechanical strength, and electrical insulation. This guide
provides an objective, data-driven comparison of these two material systems, offering valuable
insights for researchers, scientists, and engineers in material selection and development.

Diallyl phthalate (DAP) resins, a category that includes DAT, are noted for their exceptional
dimensional stability, resistance to heat and chemicals, and superior electrical properties,
making them a reliable choice for demanding electronic and structural components.[1][2] Epoxy
resins are widely utilized due to their high strength, low shrinkage upon curing, and excellent
adhesion to a multitude of substrates.[3] Their versatility allows for a wide range of
formulations, enabling their properties to be tailored for specific applications, from structural
adhesives to advanced composite matrices.[4]

Quantitative Performance Comparison

The following tables summarize the key mechanical, thermal, and electrical properties of diallyl
terephthalate and epoxy resins. The values presented are typical ranges and can vary
significantly based on the specific formulation, reinforcement type, and curing process.

Table 1: Mechanical Properties
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Diallyl
= . T hthalat E Resi Test Standard
roper ere alate oxy Resins
perty (Y poxy (ASTM)
(DAP)
Tensile Strength 28 MPa[5] 20 - 120 MPa[3][6] D3039 /D638
Flexural Strength 62 MPal[5] 55 - 113 MPa[6] D7264 / D790
Compressive Strength 150 MPa[5] 90 - 100 MPa[6] D3410/ D6641
Elastic (Young's)
13 GPa[5] 3.1- 3.8 GPa[3] D3039
Modulus
Notched Izod Impact 14 J/m[5] Varies Significantly D256
Table 2: Thermal Properties
Diallyl
. Test Standard
Property Terephthalate Epoxy Resins
(ASTM)
(DAP)
Glass Transition
150 °C[5] 150 - 220 °C[3] D3418
Temp. (TQ)
Heat Deflection Temp. 160 °C (at 1.82 MPa) Varies with £2092
(HDT) [5] formulation

Decomposition Temp.

~340 - 400 °C[7][8]

~300 - 350 °C[9]

E1131 (TGA)

o 0.1-0.2 W/m-K
Thermal Conductivity 0.6 W/m-K[5] ] C177 1 E1269
(unfilled)[10]
Coefficient of Thermal Varies with
25 um/m-K[5] ) E831
Exp. formulation
Table 3: Electrical Properties
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Diallyl
. Test Standard
Property Terephthalate Epoxy Resins (ASTM)
(DAP)

) ) ~20 kV/mm (~500
Dielectric Strength 40 kv/imm([5] ] D149
volts/mil)[11]

<6.0(atlkHz-1

Dielectric Constant 5.2 (at 1 HZ)[5] D150
MHz)[11]
o > 1012 Q-m (at 25°C)
Volume Resistivity 1013 Q-m[5] (1] D257

Experimental Protocols

The data presented above is derived from standardized test methods, primarily those
established by ASTM International. A detailed understanding of these protocols is crucial for

accurate and reproducible material characterization.

Methodology for Mechanical Property Testing

e Specimen Preparation: Composite panels are fabricated and cured according to specified
manufacturing procedures. Test coupons are then machined from these panels to the
dimensions required by the specific ASTM standard.[12]

o Tensile Testing (ASTM D3039): This test determines the ultimate tensile strength, tensile
modulus, and strain-to-failure of the composite.[12] A flat, straight-sided specimen is gripped
at both ends and pulled apart at a constant rate until failure.

o Compressive Testing (ASTM D6641): This method measures the compressive strength and
stiffness of a polymer matrix composite.[13] A specialized fixture is used to apply a
compressive load to the specimen while preventing buckling.

o Flexural Testing (ASTM D7264): This test is used to determine the flexural strength and
modulus of composite materials.[14] A rectangular beam specimen is subjected to a three-
point or four-point bending load until it fails.
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Shear Testing (ASTM D3518 / D2344): In-plane shear properties are often determined using
a tensile test on a +45° laminate (ASTM D3518).[12] Interlaminar shear strength is
commonly evaluated using the short-beam strength (SBS) test (ASTM D2344), which
involves a three-point bend test on a short, thick specimen to promote interlaminar shear
failure.[12]

Methodology for Thermal Analysis

Dynamic Mechanical Analysis (DMA): Used to determine the glass transition temperature
(Tg), where the material transitions from a rigid, glassy state to a more rubbery state.[4] The
test involves applying a small oscillatory stress to a sample and measuring the response as
the temperature is increased.

Thermogravimetric Analysis (TGA): This technique measures the change in mass of a
sample as a function of temperature in a controlled atmosphere. It is used to determine the
decomposition temperature and assess the overall thermal stability of the material.[7]

Differential Scanning Calorimetry (DSC) (ASTM D3418): DSC is another common method to
determine the glass transition temperature by measuring the difference in heat flow required
to increase the temperature of a sample and a reference.[15]

Methodology for Electrical Property Testing

Dielectric Strength (ASTM D149): This test measures the maximum voltage a material can
withstand before electrical breakdown occurs.[16][17] The specimen is placed between two
electrodes, and the voltage is increased until failure.

Dielectric Constant and Dissipation Factor (ASTM D150): These properties are determined
by measuring the capacitance and power loss of a material when it is placed in an
alternating electric field.[16][17]

Volume and Surface Resistivity (ASTM D257): This standard provides methods for
measuring a material's resistance to the flow of electric current, which is a key indicator of its
insulating effectiveness.[16][17]

Visualized Workflows and Relationships
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To better illustrate the processes and concepts discussed, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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